Cas no 7477-14-7 ([2-(4-chlorobenzoyl)phenyl]-(4-chlorophenyl)methanone)

• Product Name: [2-(4-chlorobenzoyl)phenyl]-(4-chlorophenyl)methanone
• CAS No: 7477-14-7
• MF: C₂₀H₁₂Cl₂O₂
• MW: 355.21408367157
• CID: 980321
• PubChem ID: 344081
• Update Time: 2025-04-19

[2-(4-chlorobenzoyl)phenyl]-(4-chlorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• [2-(4-chlorobenzoyl)phenyl]-(4-chlorophenyl)methanone
• 1,2-Bis-(4-chlor-benzoyl)-benzol
• 1,2-bis-(4-chloro-benzoyl)-benzene
• AC1L7ZR8
• NSC400784
• SureCN3444656
• 7477-14-7
• NSC-400784
• SCHEMBL3444656
• DTXSID20322256
• DS-007882

• Inchi： 1S/C20H12Cl2O2/c21-15-9-5-13(6-10-15)19(23)17-3-1-2-4-18(17)20(24)14-7-11-16(22)12-8-14/h1-12H
• InChI Key： VXIRFFIPWDAJRD-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(C1=CC=CC=C1C(C1C=CC(=CC=1)Cl)=O)=O

Computed Properties

• Exact Mass: 354.02156
• Monoisotopic Mass: 354.0214350g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14
• LogP: 5.45540